Cas no 4838-65-7 (N-HEXYL pyrrolidone)

• Product Name: N-HEXYL pyrrolidone
• CAS No: 4838-65-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD01310443
• CID: 85163
• PubChem ID: 78555
• Update Time: 2025-06-08

N-HEXYL pyrrolidone Chemical and Physical Properties

Names and Identifiers

• N-HEXYL pyrrolidone
• 1-hexyl-2-pyrrolidinon
• 1-HEXYL-PYRROLIDIN-2-ONE
• 1-HEXYLPYRROLIDONE-2
• N-HEXYL-2-PYRROLIDINONE
• N-HEXYLPYRROLIDONE-2
• N-Hexyl-2-pyrrolidone
• 1-Hexyl-2-Pyrrolidone
• 1-hexylpyrrolidin-2-one
• 1-hexyl-2-pyrrolidinone
• 1-n-hexylazacyclopentan-2-one
• 2-Pyrrolidinone,1-hexyl
• BRN 1525259
• NS00031792
• 4838-65-7
• DTXSID40197504
• 1-hexylpyrrolidin-2-one;N-HEXYL-2-PYRROLIDINONE
• AKOS006277039
• 2-Pyrrolidinone, 1-hexyl-
• AS-38852
• CS-0172234
• FT-0691073
• A827526
• MFCD01310443
• SCHEMBL297237
• AB08436
• DB-017473
• BAWUFGWWCWMUNU-UHFFFAOYSA-N

• MDL： MFCD01310443
• Inchi： 1S/C10H19NO/c1-2-3-4-5-8-11-9-6-7-10(11)12/h2-9H2,1H3
• InChI Key： BAWUFGWWCWMUNU-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCCCCC

Computed Properties

• Exact Mass: 169.14700
• Monoisotopic Mass: 169.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 2.1

Experimental Properties

• Density: 0.940
• Melting Point: 4 ºC
• Boiling Point: 278 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.4630
• PSA: 20.31000
• LogP: 2.12700

N-HEXYL pyrrolidone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on N-HEXYL pyrrolidone

Introduction to N-HEXYL pyrrolidone (CAS No. 4838-65-7)

N-HEXYL pyrrolidone, chemically identified by the CAS number 4838-65-7, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound belongs to the pyrrolidone class, which has garnered considerable attention due to its versatile applications in various industrial and scientific domains. The molecular structure of N-HEXYL pyrrolidone consists of a six-carbon alkyl chain attached to a pyrrolidone ring, making it a valuable intermediate in the synthesis of more complex molecules.

The utility of N-HEXYL pyrrolidone stems from its unique chemical properties, which include solvency, reactivity, and stability under a range of conditions. These characteristics make it an excellent candidate for use in pharmaceutical formulations, as well as in the development of novel materials and specialty chemicals. Recent studies have highlighted its role in enhancing the solubility of poorly soluble drugs, thereby improving bioavailability and therapeutic efficacy.

In the realm of pharmaceutical research, N-HEXYL pyrrolidone has been explored for its potential as a solvent and excipient in drug formulations. Its ability to dissolve a wide range of organic compounds makes it particularly useful in the preparation of liquid formulations and in the development of controlled-release systems. Furthermore, its compatibility with various active pharmaceutical ingredients (APIs) has led to its incorporation into numerous clinical trials aimed at optimizing drug delivery mechanisms.

One of the most compelling aspects of N-HEXYL pyrrolidone is its application in the synthesis of advanced materials. Researchers have leveraged its structural features to develop novel polymers and coatings that exhibit enhanced durability and functionality. These materials are finding applications in industries ranging from automotive to electronics, where performance and reliability are paramount.

The industrial significance of N-HEXYL pyrrolidone is further underscored by its role in green chemistry initiatives. As industries strive to reduce their environmental footprint, the demand for sustainable solvents like N-HEXYL pyrrolidone has increased. Its biodegradability and low toxicity profile make it an attractive alternative to traditional solvents that may pose environmental hazards.

Recent advancements in chemical synthesis have also expanded the applications of N-HEXYL pyrrolidone. Researchers are exploring new methodologies for modifying its structure, enabling the creation of derivatives with tailored properties. These derivatives are being investigated for their potential use in drug discovery, agrochemicals, and other high-value industries.

The pharmacological potential of N-HEXYL pyrrolidone has not gone unnoticed by medicinal chemists. Studies have demonstrated its ability to interact with biological targets, suggesting possible therapeutic applications. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings are exciting and warrant continued investigation.

In conclusion, N-HEXYL pyrrolidone (CAS No. 4838-65-7) is a multifaceted compound with broad applications across multiple sectors. Its unique properties make it indispensable in pharmaceuticals, materials science, and green chemistry. As research progresses, we can expect to see even more innovative uses emerge, solidifying its position as a cornerstone of modern chemical innovation.